Cas no 2368-53-8 (1,3-Dichloro-2,4,6-trifluorobenzene)

• Product Name: 1,3-Dichloro-2,4,6-trifluorobenzene
• CAS No: 2368-53-8
• MF: C₆HCl₂F₃
• MW: 200.973350286484
• MDL: MFCD00012242
• CID: 270503
• PubChem ID: 87569246
• Update Time: 2025-10-28

1,3-Dichloro-2,4,6-trifluorobenzene Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-1,3,5-trifluorobenzene
• 1,3-Dichloro-2,4,6-trifluorobenzene
• Benzene,2,4-dichloro-1,3,5-trifluoro-
• 1,3,5-Trifluor-2,4-dichlor-benzol
• 1,3,5-trifluoro-2,4-dichlorobenzene
• 1,3-Dichlor-2,4,6-trifluor-benzol
• 2,4-Dichlor-1,3,5-trifluor-benzol
• 2,4-dichloro-1,3,5-trifluoro-benzene
• AC1L3AV9
• ACMC-209g4z
• Benzene,2,4-dichloro-1,3,5-trifluoro
• CTK4F2038
• PC4831
• UOGVNYNJSZHQCN-UHFFFAOYSA-N
• C6HCl2F3
• 8008AD
• SBB092698
• FCH1321352
• TRA0056443
• 2,4-Dichloro-1,3,5-trifluorobenzene #
• AX8053989
• D2868
• 2,4-bis(
• AKOS007930279
• 2368-53-8
• Benzene, 2,4-dichloro-1,3,5-trifluoro-
• SCHEMBL4453298
• FT-0606641
• A816846
• DS-5260
• MFCD00012242
• 2,4-bis(chloranyl)-1,3,5-tris(fluoranyl)benzene
• T70614
• 2, 4-dichloro-1, 3, 5-trifluorobenzene
• DTXSID30178347
• DB-046222

• MDL： MFCD00012242
• Inchi： 1S/C6HCl2F3/c7-4-2(9)1-3(10)5(8)6(4)11/h1H
• InChI Key： UOGVNYNJSZHQCN-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1F)Cl)F)F

Computed Properties

• Exact Mass: 199.94100
• Monoisotopic Mass: 199.941
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 1,599 g/cm3
• Boiling Point: 161-162°C
• Flash Point: 76°C
• Refractive Index: 1.487
• PSA: 0.00000
• LogP: 3.41070
• Solubility: Not determined

1,3-Dichloro-2,4,6-trifluorobenzene Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1,3-Dichloro-2,4,6-trifluorobenzene

Recent Advances in the Study of 1,3-Dichloro-2,4,6-trifluorobenzene (CAS: 2368-53-8) in Chemical and Biomedical Applications

1,3-Dichloro-2,4,6-trifluorobenzene (CAS: 2368-53-8) is a halogenated aromatic compound that has garnered significant attention in recent years due to its versatile applications in chemical synthesis, pharmaceuticals, and material science. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, reactivity, and potential biomedical applications. The compound's unique structural features, including the presence of both chlorine and fluorine substituents, make it a valuable intermediate in the development of novel chemical entities and functional materials.

Recent studies have highlighted the role of 1,3-Dichloro-2,4,6-trifluorobenzene as a key building block in the synthesis of fluorinated pharmaceuticals. Fluorination is a common strategy in drug design to enhance metabolic stability, bioavailability, and binding affinity. Researchers have successfully utilized this compound to introduce trifluoromethyl groups into drug candidates, thereby improving their pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 1,3-Dichloro-2,4,6-trifluorobenzene in the synthesis of a new class of antiviral agents with improved efficacy against RNA viruses.

In addition to its pharmaceutical applications, 1,3-Dichloro-2,4,6-trifluorobenzene has been investigated for its potential in material science. Its ability to undergo nucleophilic aromatic substitution reactions makes it a valuable precursor for the synthesis of fluorinated polymers and liquid crystals. A recent study in Advanced Materials (2024) reported the development of a novel fluorinated polymer derived from this compound, exhibiting exceptional thermal stability and low dielectric constant, which is highly desirable for electronic applications.

The environmental and toxicological profile of 1,3-Dichloro-2,4,6-trifluorobenzene has also been a subject of recent research. While halogenated aromatic compounds are often associated with environmental persistence and toxicity, studies have shown that the fluorine substituents in this compound may reduce its bioaccumulation potential. A 2023 Environmental Science & Technology paper highlighted the compound's relatively rapid degradation under UV light, suggesting a lower environmental impact compared to fully chlorinated analogs. However, further studies are needed to fully assess its long-term ecological effects.

In conclusion, 1,3-Dichloro-2,4,6-trifluorobenzene (CAS: 2368-53-8) continues to be a compound of significant interest in both chemical and biomedical research. Its unique properties and versatility make it a valuable tool for drug discovery, material science, and other applications. Future research directions may include exploring its potential in targeted drug delivery systems and as a scaffold for the development of new agrochemicals. As the field advances, continued investigation into its safety and environmental impact will be crucial for its sustainable use.